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Compound of Interest

Compound Name: Benulin

Cat. No.: B1212350 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides essential, immediate safety and

logistical information for handling Betulin, a pentacyclic triterpene with a range of biological

activities. The following procedural guidance is based on current safety data sheets and is

intended to be a preferred source for laboratory safety and chemical handling of this

compound.

Chemical Identification and Hazards

Identifier Value

Chemical Name Betulin

Synonyms
(3β)-lup-20(29)-ene-3,28-diol, (+)-Betulin, NSC

4644, Trochol

CAS Number 473-98-3

Molecular Formula C30H50O2

Molecular Weight 442.72

Betulin is classified as a hazardous substance. It is harmful if swallowed, in contact with skin, or

if inhaled.[1] It may also cause damage to organs.[1]

Hazard Statements:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1212350?utm_src=pdf-interest
https://cdn.caymanchem.com/cdn/msds/11041m.pdf
https://cdn.caymanchem.com/cdn/msds/11041m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H332: Harmful if inhaled.

H371: May cause damage to organs.

H402: Harmful to aquatic life.[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is crucial to minimize exposure risk. The following table

summarizes the required personal protective equipment when handling Betulin.

Protection Type Specification Purpose

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[2]

To prevent eye contact with

Betulin dust or splashes.

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[2]

To avoid skin contact, which

can be harmful.

Respiratory Protection

Respiratory protection is

required when dusts are

generated.[3] Use a

NIOSH/MSHA approved

respirator.

To prevent inhalation of

harmful dust particles.

Operational Handling and Storage
Handling:
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Use only in a well-ventilated area or outdoors.[1]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][4]

Wash hands and any exposed skin thoroughly after handling.[1][4]

Do not eat, drink, or smoke when using this product.[1][4]

Avoid dust formation.[2]

Storage:

Keep container tightly closed.[2]

Store in a dry place.[3]

For product quality maintenance, it is recommended to keep it refrigerated.[2]

Incompatible materials to avoid are strong oxidizing agents and strong acids.[2]

Accidental Release and First Aid Measures
Accidental Release: In case of a spill, sweep up and shovel the material into suitable

containers for disposal.[2] Avoid generating dust. Ensure adequate ventilation.

First Aid:
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Exposure Route First Aid Procedure

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[4]

Skin Contact

Wash off with soap and plenty of water. Take the

victim immediately to the hospital. Consult a

physician.[4]

Eye Contact
Rinse opened eye for several minutes under

running water.[1]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.[4]

Disposal Plan
Proper disposal of Betulin and its containers is critical to prevent environmental contamination

and ensure regulatory compliance.

Waste from Residues: Waste material must be disposed of in accordance with national and

local regulations.[3]

Contaminated Packaging: Leave chemicals in their original containers. Do not mix with other

waste. Handle uncleaned containers as you would the product itself.[3]

Environmental Precautions: Do not allow the product to enter sewers or surface/ground

water.[1]

Experimental Workflow Diagram
The following diagram outlines the standard workflow for handling and disposing of Betulin in a

laboratory setting.
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Betulin Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of Betulin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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